Cas no 7045-71-8 (2-Methylundecane)

• Product Name: 2-Methylundecane
• CAS No: 7045-71-8
• MF: C₁₂H₂₆
• MW: 170.334844112396
• MDL: MFCD00036106
• CID: 567595
• PubChem ID: 23459
• Update Time: 2025-06-07

2-Methylundecane Chemical and Physical Properties

Names and Identifiers

• Undecane, 2-methyl-
• 2-Methylundecane
• ISODODECANE
• 2-Methylundecane1000µg
• 31807-55-3
• M0239
• 2-METHYL UNDECANE
• MFCD00036106
• Q2813826
• EINECS 250-816-8
• 2-Methylhendecane
• DTXSID50873241
• EINECS 230-323-4
• 7045-71-8
• UNII-H40FL8477B
• Isododecane; Fancol ID; Hyfrane 120; Permethyl 99; Permethyl 99A; Purolan IDD
• isodo-decane
• AKOS015912736
• CHEBI:229354
• FT-0715064
• H40FL8477B
• NS00007977
• 2 2 4 6 6-PENTAMETHYLHEPTANE

• MDL： MFCD00036106
• Inchi： 1S/C12H26/c1-4-5-6-7-8-9-10-11-12(2)3/h12H,4-11H2,1-3H3
• InChI Key： GTJOHISYCKPIMT-UHFFFAOYSA-N
• SMILES： C(CCCCCC)CCC(C)C

Computed Properties

• Exact Mass: 170.20300
• Monoisotopic Mass: 170.203450829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 74.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not available
• Density: 0,74 g/cm3
• Melting Point: -70°C
• Boiling Point: 170-195°C
• Flash Point: 42°C
• Refractive Index: 1.4094 (estimate)
• PSA: 0.00000
• LogP: 4.78310
• Solubility: Not available

2-Methylundecane Security Information

• Hazardous Material transportation number：2286
• Hazard Category Code： 10-65
• Safety Instruction： S16-S62
• Risk Phrases：R10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Branched alkanes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes Branched alkanes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Other Chemical Reagents

Additional information on 2-Methylundecane

Introduction to 2-Methylundecane (CAS No. 7045-71-8)

2-Methylundecane, identified by the chemical compound code CAS No. 7045-71-8, is an isomer of undecane featuring a branched structure with a methyl group attached to the second carbon atom. This linear-chain hydrocarbon, belonging to the alkane family, exhibits a range of applications in industrial and scientific domains due to its unique physicochemical properties. The compound's molecular formula, C₁₁H₂₄, underscores its saturated hydrocarbon nature, contributing to its stability and utility in various formulations.

The synthesis and characterization of 2-Methylundecane have been subjects of interest in organic chemistry research, particularly in the development of high-purity reference standards for analytical methodologies. Its structural integrity and thermal stability make it an ideal candidate for use as a nematic liquid in display technologies, where precise control over molecular alignment is critical. Recent advancements in materials science have highlighted its role in optimizing the performance of liquid crystal displays (LCDs), leveraging its low viscosity and high dielectric constant.

In industrial applications, 2-Methylundecane serves as a valuable intermediate in the production of specialty lubricants and plasticizers. Its branched structure imparts favorable flow characteristics, enhancing the efficiency of lubrication systems in automotive and aerospace industries. Furthermore, researchers have explored its potential as a blending component in biofuel formulations, aiming to improve combustion efficiency and reduce environmental impact. The compound's compatibility with existing hydrocarbon-based fuel systems makes it a promising candidate for sustainable energy solutions.

The chemical behavior of 2-Methylundecane has been extensively studied in relation to its reactivity under various catalytic conditions. Studies indicate that it undergoes alkylation and cracking reactions under controlled conditions, yielding valuable feedstocks for petrochemical processes. These findings are particularly relevant in the context of refining processes aimed at maximizing yield and minimizing byproduct formation. The compound's stability under high temperatures also positions it as a candidate for high-performance coatings and adhesives, where thermal resistance is paramount.

From an environmental perspective, the biodegradability and toxicity profile of 2-Methylundecane have been assessed to ensure compliance with regulatory standards. Unlike some linear alkanes, 2-Methylundecane demonstrates moderate solubility in water, which influences its fate in aquatic ecosystems. However, its low volatility reduces atmospheric persistence, mitigating potential inhalation hazards. These characteristics make it a relatively benign compound compared to more complex hydrocarbons, aligning with global efforts to promote safer industrial practices.

The role of CAS No. 7045-71-8 (i.e., 2-Methylundecane) in pharmaceutical research has also garnered attention recently. While not directly used as a therapeutic agent, its structural motif has inspired the design of novel bioactive molecules through computational chemistry simulations. The branched aliphatic backbone provides a scaffold for drug-like compounds with enhanced metabolic stability and improved pharmacokinetic profiles. Such derivatives are being investigated for their potential in treating neurological disorders and inflammatory conditions.

Future research directions for 2-Methylundecane include exploring its applications in nanotechnology and advanced material synthesis. Its ability to self-assemble into ordered structures under specific conditions suggests potential use as a building block for nanoscale devices. Additionally, studies on its interaction with metal surfaces may yield insights into corrosion inhibition mechanisms, further expanding its utility across multiple scientific disciplines.

In conclusion, 2-Methylundecane (CAS No. 7045-71-8) represents a versatile hydrocarbon with broad industrial and scientific relevance. Its unique structural properties enable applications ranging from liquid crystal displays to sustainable energy solutions, while ongoing research continues to uncover new possibilities for its utilization. As advancements in chemistry and materials science progress, the importance of compounds like 2-Methylundecane is expected to grow further, driving innovation across multiple sectors.